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Compound of Interest

Compound Name: Boc-Phg-OH

Cat. No.: B558233 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for the handling of Boc-Phg-OH (N-tert-Butoxycarbonyl-L-

phenylglycine), including detailed operational and disposal plans.

Physicochemical and Safety Data
The following table summarizes key quantitative data for Boc-Phg-OH to facilitate quick

reference and comparison.
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Property Value Source(s)

Chemical Formula C₁₃H₁₇NO₄ [1][2]

Molecular Weight 251.28 g/mol [3]

Appearance
White to off-white

powder/crystal
[1]

Melting Point 88-91 °C

Optical Rotation
[α]20/D +144±2°, c = 1% in

ethanol

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Insoluble in water.

[4]

Storage Temperature 2-8°C, sealed in a dry place. [4]

Purity ≥99.0%

Note: Occupational Exposure Limits (OELs) for Boc-Phg-OH have not been established. In the

absence of specific limits, it is prudent to handle this compound with care, minimizing dust

generation and exposure.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Boc-Phg-OH is crucial for laboratory safety and

experimental integrity. The following procedural guidance outlines the lifecycle of the chemical

within a laboratory setting.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number

(2900-27-8), and any relevant hazard information.
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Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials. The recommended storage temperature is between 2-8°C.[4] Keep the container

tightly sealed to prevent moisture absorption and contamination.

Handling and Personal Protective Equipment (PPE)
Given that Boc-Phg-OH is a fine powder, the primary risks are inhalation and dermal or eye

contact. Adherence to the following PPE guidelines is mandatory.

Engineering Controls:

Ventilation: Handle Boc-Phg-OH in a well-ventilated area. For procedures that may

generate dust, such as weighing or transferring the solid, a chemical fume hood or a

ventilated balance enclosure should be used.

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles or safety glasses with side shields are

required. A face shield may be necessary for operations with a higher risk of splashing or

dust generation.

Skin Protection:

Gloves: Wear chemical-resistant gloves. Nitrile gloves are a suitable choice for handling

solid chemicals and for protection against incidental splashes of many common

laboratory solvents. Always inspect gloves for tears or degradation before use and

change them immediately if they become contaminated.

Lab Coat: A standard laboratory coat should be worn to protect street clothing. For

larger quantities or tasks with a higher risk of contamination, a chemical-resistant apron

may be worn over the lab coat.

Respiratory Protection:

For low-dust procedures: If handled in a well-ventilated area or fume hood, respiratory

protection may not be necessary.
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For procedures generating dust: If a ventilated enclosure is not available and dust is

likely to be generated, a NIOSH-approved N95 dust mask or a respirator with a

particulate filter is recommended to prevent inhalation.

Experimental Protocols
Weighing and Transfer:

Perform all weighing and transfer operations of solid Boc-Phg-OH within a chemical fume

hood or a ventilated balance enclosure to minimize dust dispersion.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

Avoid creating dust clouds. If a small amount of powder is spilled, gently wipe it up with a

damp paper towel (if compatible with the solvent used for cleanup) and dispose of it as

chemical waste.

Dissolving the Compound:

When preparing solutions, add the solid Boc-Phg-OH to the solvent slowly while stirring to

prevent splashing.

Be aware of the solubility characteristics; Boc-Phg-OH is generally soluble in organic

solvents like DMSO, ethyl acetate, and dichloromethane but not in water.[4]

Disposal Plan
Proper disposal of chemical waste is critical to ensure environmental protection and regulatory

compliance.

Waste Segregation and Collection
Solid Waste:

Place unused or contaminated solid Boc-Phg-OH in a clearly labeled hazardous waste

container.
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Contaminated materials such as weighing paper, gloves, and paper towels should also be

disposed of in the solid chemical waste container.

Liquid Waste:

Solutions containing Boc-Phg-OH should be collected in a designated liquid hazardous

waste container.

Ensure the waste container is compatible with the solvents used.

Do not mix incompatible waste streams.

Disposal Procedure
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name(s) of the contents.

Storage of Waste: Store waste containers in a designated satellite accumulation area that is

secure and away from general laboratory traffic.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor to arrange for the pickup and

proper disposal of the waste. The primary method of disposal for this type of chemical is

typically incineration by a licensed professional waste disposal service.

Spill Cleanup:

Minor Spills: For small spills of solid Boc-Phg-OH, carefully sweep up the material, trying

to minimize dust generation. Place the collected material and any contaminated cleaning

supplies into a sealed, labeled container for hazardous waste disposal.

Major Spills: In the event of a large spill, evacuate the area and contact your institution's

EHS or emergency response team.

Visual Guides
Experimental Workflow for Handling Boc-Phg-OH
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Caption: A flowchart illustrating the standard operating procedure for handling Boc-Phg-OH.
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PPE Selection Logic for Boc-Phg-OH
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Caption: Decision tree for selecting appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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